Cas no 1345471-25-1 (2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride)

• Product Name: 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride
• CAS No: 1345471-25-1
• MF: C₁₃H₈BrClF₃N
• MW: 350.561532020569
• CID: 3036717
• Update Time: 2025-05-22

2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride
• 3-[[5-bromo-2-chloro-4-(trifluoromethyl)phenyl]methyl]pyridine
• C13H8BrClF3NO
• VDC47125
• Z9770

• Inchi： 1S/C13H8BrClF3N/c14-11-5-9(4-8-2-1-3-19-7-8)12(15)6-10(11)13(16,17)18/h1-3,5-7H,4H2
• InChI Key： BORAOIRQARZEOL-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C(=C1)CC1C=NC=CC=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 5
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride

Comprehensive Overview of 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride (CAS No. 1345471-25-1)

2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride (CAS No. 1345471-25-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring a pyridin-3-ylmethyl group and a benzotrifluoride core, is widely utilized as a key intermediate in the synthesis of more complex molecules. Its bromo and chloro substituents enhance its reactivity, making it a valuable building block in cross-coupling reactions and other transformative chemical processes.

The growing interest in 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride is closely tied to the rising demand for high-performance intermediates in drug discovery. Researchers are increasingly focusing on heterocyclic compounds due to their diverse biological activities, and this compound’s pyridine moiety aligns perfectly with this trend. Additionally, its trifluoromethyl group is a hotspot in modern medicinal chemistry, as it often improves the metabolic stability and bioavailability of drug candidates. These attributes make CAS No. 1345471-25-1 a subject of extensive study in the development of targeted therapies and small-molecule inhibitors.

From an industrial perspective, 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride is also gaining traction in the agrochemical sector. The compound’s structural features contribute to its potential use in designing novel pesticides and herbicides, particularly those requiring selective action and environmental compatibility. With sustainability becoming a global priority, the ability of this compound to serve as a precursor for eco-friendly agrochemicals is a significant advantage. Its halogenated components further enhance its utility in creating compounds with specific modes of action, addressing challenges such as pest resistance.

In the realm of material science, CAS No. 1345471-25-1 is explored for its potential in developing advanced functional materials. The integration of pyridine and benzotrifluoride groups can impart unique electronic properties, making it a candidate for applications in organic electronics and photovoltaic devices. Researchers are particularly interested in how these structural elements influence charge transport and light absorption, which are critical for innovations in solar cells and OLEDs.

The synthesis and handling of 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride require adherence to stringent quality control protocols. Given its role as a high-value intermediate, manufacturers emphasize purity standards and batch consistency to meet the demands of end-users. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its chemical integrity. This focus on quality ensures that the compound performs reliably in sensitive applications, such as catalysis and ligand design.

Looking ahead, the versatility of 2-Bromo-5-chloro-4-(pyridin-3-ylmethyl)benzotrifluoride positions it as a compound of enduring relevance. As scientific advancements continue to uncover new applications for halogenated aromatics and nitrogen-containing heterocycles, this molecule is likely to remain at the forefront of innovation. Whether in drug development, crop protection, or next-generation materials, its unique properties offer a wealth of opportunities for researchers and industries alike.